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N-benzyl-2,3-diphenylquinoxaline-

6-carboxamide

CAS No.: 332404-54-3

Cat. No.: B11203687

Get Quote

Executive Summary
The quinoxaline-6-carboxamide scaffold represents a privileged structure in medicinal

chemistry, particularly valued for its ability to mimic ATP adenine rings in kinase pockets (e.g.,

VEGFR-2, EGFR) and interact with bacterial DNA gyrase. This guide provides a rigorous, self-

validating computational protocol for docking these ligands. It moves beyond generic "click-

and-dock" tutorials, focusing on the specific electronic and steric requirements of the

carboxamide moiety—a critical hydrogen-bond networking center.

Part 1: Structural Rationale & Target Selection
The Pharmacophore: Why Quinoxaline-6-Carboxamide?
The quinoxaline core provides a rigid, planar, hydrophobic platform perfect for

-

stacking interactions with aromatic residues (e.g., Phe, Tyr, Trp). However, the 6-carboxamide
substitution is the functional "warhead."
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H-Bond Donor/Acceptor: The amide nitrogen (donor) and carbonyl oxygen (acceptor) often

engage the "hinge region" of kinases or the Asp-Water-Mg

networks in bacterial enzymes.

Vectorality: The position 6 substitution directs the attached R-group into the solvent-

accessible region or the hydrophobic back-pocket, depending on the target's specific

architecture.

Target Selection Strategy
For this guide, we focus on two validated targets where this scaffold excels:

Anticancer (Kinase Inhibition):VEGFR-2 (PDB ID: 4ASD or 2OH4). The carboxamide mimics

the binding mode of Sorafenib-like inhibitors.

Antibacterial:DNA Gyrase B (PDB ID: 1KZN or 3U2D). The scaffold competes with ATP.

Part 2: Computational Workflow (The Core Protocol)
This protocol utilizes a hybrid approach compatible with AutoDock Vina (open source) and

Schrödinger Glide (commercial), emphasizing universal principles.

Phase A: Ligand Preparation (The Electronic
Foundation)

Step 1: 2D to 3D Conversion: Sketch the quinoxaline-6-carboxamide derivatives. Ensure the

amide bond is planar (

hybridization).

Step 2: Tautomeric States: Generate all tautomers at pH 7.4. Critical: For quinoxalines, the

protonation state of the pyrazine nitrogens affects binding significantly.

Step 3: Geometry Optimization (DFT):

Standard force fields (MMFF94) are often insufficient for conjugated heterocycles.
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Protocol: Optimize the core geometry using Density Functional Theory (DFT) at the

B3LYP/6-31G* level. This ensures the planarity of the quinoxaline ring and the correct

bond angle of the carboxamide are physically accurate before docking.

Phase B: Receptor Preparation (The "Lock" Setup)
Step 1: PDB Retrieval & Cleaning: Download the target (e.g., VEGFR-2, PDB: 2OH4).

Step 2: Water Management:

Rule: Remove solvent waters unless they bridge the ligand and protein (common in kinase

active sites). For VEGFR-2, keep the conserved water molecule bridging Glu885 if

present.

Step 3: Protonation: Add hydrogens and optimize H-bond networks (PropKa) to resolve

His/Asp/Glu protonation states.

Phase C: Grid Generation & Docking
Grid Box: Center the grid on the co-crystallized ligand.

Dimensions: Extend 10 Å in each direction (typically

Å to

Å).

Algorithm: Lamarckian Genetic Algorithm (LGA).

Exhaustiveness: Set to 32 or 64 (high precision) to ensure the global minimum is found for

the flexible carboxamide tail.

Part 3: Visualization of the Workflow
The following diagram illustrates the critical path from ligand design to ADMET profiling,

highlighting the decision gates (Validation Steps).
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Caption: Figure 1: Integrated computational workflow for quinoxaline-6-carboxamide docking.

Note the critical "Validation Gate" requiring RMSD verification.

Part 4: Data Interpretation & Case Study
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Validation: The Self-Validating System
Before analyzing new compounds, you must re-dock the co-crystallized ligand (e.g., Sorafenib

in 4ASD).

Metric: Calculate the Root Mean Square Deviation (RMSD) between the docked pose and

the crystal pose.

Threshold:RMSD

2.0 Å is mandatory. If > 2.0 Å, the grid box or protonation states are incorrect.

Analyzing the Quinoxaline-6-Carboxamide Pose
In a successful dock (e.g., against VEGFR-2), look for these specific interactions:

Interaction Type
Target Residue
(VEGFR-2)

Ligand Moiety Mechanistic Role

H-Bond (Donor) Glu885 (Hinge) Carboxamide -NH
Anchors the scaffold;

mimics ATP adenine.

H-Bond (Acceptor) Cys919 (Hinge) Quinoxaline N1/N4
Stabilizes the

heteroaromatic core.

-

Stacking

Phe918 / Phe1047 Quinoxaline Ring

Hydrophobic clamp;

increases residence

time.

Hydrophobic Val848, Ala866 R-Group (Pos 2/3)

Van der Waals

contacts in the

hydrophobic pocket.

ADMET & Drug-Likeness
Docking scores (binding energy) must be contextualized with ADMET properties.[1]

Quinoxaline derivatives often suffer from solubility issues.

Lipinski's Rule of 5 Check: MW < 500, LogP < 5, H-donors < 5, H-acceptors < 10.
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Toxicity: Use tools like ProTox-II to screen for hepatotoxicity (a common risk with fused

heterocycles).

Part 5: Interaction Pathway Visualization
This diagram visualizes the specific molecular interactions stabilizing the Quinoxaline-6-

Carboxamide within the kinase active site (VEGFR-2 model).
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Caption: Figure 2: Pharmacophore mapping of Quinoxaline-6-Carboxamide in the VEGFR-2

binding pocket.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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